Cas no 35631-21-1 (N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]benzamide hydrochloride (1:1))

• Product Name: N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]benzamide hydrochloride (1:1)
• CAS No: 35631-21-1
• MF: C₂₁H₂₄ClN₃O
• MW: 369.887763977051
• CID: 1471657
• PubChem ID: 215404
• Update Time: 2025-04-20

N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]benzamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]benzamide hydrochloride (1:1)
• 35631-21-1
• N-{1-[(1H-Indol-3-yl)methyl]piperidin-4-yl}benzenecarboximidic acid--hydrogen chloride (1/1)
• DTXSID80957023
• Benzamide, N-(1-(1H-indol-3-ylmethyl)-4-piperidinyl)-, monohydrochloride
• N-(1-(1H-Indol-3-ylmethyl)-4-piperidinyl)benzamide hydrochloride

• Inchi： 1S/C21H23N3O.ClH/c25-21(16-6-2-1-3-7-16)23-18-10-12-24(13-11-18)15-17-14-22-20-9-5-4-8-19(17)20;/h1-9,14,18,22H,10-13,15H2,(H,23,25);1H
• InChI Key： UGUJCKDCFJWYGF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)NC1CCN(CC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 369.16102
• Monoisotopic Mass: 369.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.13